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Compound of Interest |

Compound Name: Pyridine-3,5-disulfonic Acid
CAS No.: 13069-04-0
Cat. No.: B078297
- 7

Executive Summary

Immediate Classification: Corrosive Solid (Acidic), Organic.[1] Primary Waste Stream:
Hazardous Chemical Waste (Incineration).[1] RCRA Status: Characteristic Waste (D002
Corrosivity); Potential D038 (Pyridine) depending on degradation/local interpretation.[1]

This guide provides a rigorous technical framework for the safe handling and disposal of
Pyridine-3,5-disulfonic acid (CAS: 13069-04-0).[1][2] As a Senior Application Scientist, |
emphasize that while the sulfonic acid moieties drive the immediate corrosive hazard, the
pyridine ring necessitates strict control over environmental release to prevent aquatic toxicity
and regulatory violations regarding aromatic amines.[1]

Chemical Profile & Hazard Causality

To handle this compound safely, one must understand the molecular origins of its hazards.
¢ Acidic Potency: The presence of two sulfonic acid groups (

) at the 3 and 5 positions creates a highly electron-deficient pyridine ring.[1] These groups
are strong acids (

), making the solid and its solutions capable of causing immediate, irreversible tissue
damage (chemical burns).[1]
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» Thermal Stability: Unlike simple mineral acids, the aromatic core provides thermal stability,
meaning this compound does not easily degrade in standard waste streams.[1] It contributes
significantly to Chemical Oxygen Demand (COD) if released into wastewater.[1]

o Hygroscopicity: The compound actively scavenges atmospheric moisture, leading to "caking"
and the formation of concentrated acidic surface films on the solid.

Technical Data Summary

Property Value Operational Implication

Use for waste manifesting.[1]

[2]

CAS Number 13069-04-0

) ) ) Dust inhalation hazard;
) White to off-white crystalline ] ] ]
Physical State hygroscopic handling required.

d
powder 2]

Rapid dissolution facilitates
Solubility High (Water) skin absorption and

environmental mobility.[2]

Corrosive (D002).[1][2]

Acidity (pH) < 1.0 (in 1M solution) Incompatible with bases and
oxidizers.[1]
Molecular Weight 239.22 g/mol N/A

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" advice is insufficient for disulfonic acids.[1] The high polarity and acidity
require specific barrier protection.[1]

o Eye/Face: ANSI Z87.1 Chemical Splash Goggles are mandatory.[1] A face shield is required
during solution preparation or spill cleanup to protect against exothermic spattering.[1]

e Hand Protection:

o Standard Handling: Nitrile gloves (minimum 0.11 mm thickness).[1]
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o Spill/immersion: Double-gloving or Neoprene/Butyl rubber gloves are recommended due
to the acid's permeation potential.[1]

» Respiratory: If handling open powder outside a fume hood, a P100 particulate respirator is
required to prevent inhalation of acidic dust, which causes severe respiratory tract irritation.

[1]

Disposal Decision Logic

The following decision tree illustrates the correct workflow for determining the disposal path.
Note that drain disposal is generally prohibited for this compound despite water solubility, due
to local POTW (Publicly Owned Treatment Works) restrictions on aromatic sulfonates.[1]
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Figure 1: Decision matrix for selecting the appropriate waste stream.[1] Note that neutralization
is primarily a stabilization technique for spills, not a standard drain-disposal method.[1][2]
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Detailed Disposal Protocols
Protocol A: Commercial Disposal (Lab Pack) - The
Standard

This is the required method for bulk chemical disposal to ensure compliance with RCRA
regulations.[1]

o Container Selection: Use a chemically compatible container (HDPE or Glass).[1] Do not use
metal containers due to rapid corrosion.[1]

e Segregation: Isolate from strong bases (e.g., Sodium Hydroxide), oxidizers (e.g., Nitric Acid),
and cyanides.[1]

e Labeling:
o Chemical Name: Pyridine-3,5-disulfonic acid.[1][3][4][5]
o Hazards: Corrosive, Irritant.[1]
o Composition: 100% (if pure).[1]

o Storage: Store in a secondary containment tray in a corrosive/acid cabinet until scheduled
pickup.

Protocol B: Controlled Neutralization (Spill Response
Only)

WARNING: This process is highly exothermic.[1] This protocol is intended for spill cleanup or
waste volume reduction prior to solidification.[1] Do not discharge into sewer systems unless
explicitly authorized by your facility's environmental permit.[1]

Reagents Required:
e Sodium Carbonate (

) or Sodium Bicarbonate (
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) - Preferred over NaOH to moderate pH change.[1][2]

e pH strips or meter.[1]

e Ice bath (for quantities > 10g).[1]

Workflow:

o Containment: Isolate the spill area. Ensure fume hood ventilation is active.

 Dilution: If the waste is solid, carefully dissolve it in water (approx. 1:10 ratio) to create a heat
sink.[1] Always add acid to water, never water to acid.[1]

o Titration:

o Slowly add the base (Sodium Carbonate) to the acid solution.[1]

o Observation: Expect fizzing (
release).[1] Wait for effervescence to cease before adding more.
o Thermal Management: Monitor temperature.[1] If the solution boils, stop and add ice.

e Endpoint: Continue until pH reaches 6.0 — 8.0.

» Final Disposal: Absorb the neutralized liquid with vermiculite or clay litter.[1] Scoop into a
waste container and tag as "Non-regulated chemical waste" (or Hazardous depending on
local pyridine rules).[1]

1. Dilute Acid 2. Ice Bath 3. Add Base 4. Check pH 5. Absorb & Bin
(Add to Water) (Control Enthalpy) (Slowly: CO2 Release) (Target: 6-8) (Vermiculite)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for neutralizing acidic spills. Note the feedback loop at Step 4
to ensure neutrality.

Regulatory Framework (US Focus)[1][2]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.smolecule.com/products/s1505627
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.smolecule.com/products/s1505627
https://www.benchchem.com/product/b078297?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» RCRA (Resource Conservation and Recovery Act):
o D002 (Corrosivity): Aqueous solutions with pH

2 are hazardous waste.[1]

o U-List (Pyridine): Pyridine is listed as U196.[1] While Pyridine-3,5-disulfonic acid is a
derivative, strict adherence to "Cradle-to-Grave" liability suggests treating it with the same
caution as the parent compound to avoid ambiguity during audits.[1][2]

e DOT (Department of Transportation):[1]

o Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (Pyridine-3,5-disulfonic acid).[1]

[2131[4I5106]107]
o Hazard Class: 8.[1][8][9]
o UN Number: UN 3265 (Liquid) or UN 2585 (Solid - Alkyl sulfonic acids).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Pyridine-3,5-disulfonic Acid Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078297#pyridine-3-5-disulfonic-acid-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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